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Compound of Interest

Compound Name: Bromo-DragonFLY

Cat. No.: B1250283 Get Quote

Safe Handling Protocol: Bromo-DragonFLY
Disclaimer: Bromo-DragonFLY is an extremely potent and highly toxic research chemical with

a limited history of formal safety and toxicological evaluation. Fatalities and severe adverse

events have been reported at sub-milligram doses.[1] The following guidelines are based on

best practices for handling highly potent active pharmaceutical ingredients (HPAPIs) and

should be considered the minimum safety requirements.[2][3] A comprehensive, site-specific

risk assessment must be conducted before any handling of this substance.

Hazard Assessment and Quantitative Data
Bromo-DragonFLY is a potent hallucinogenic phenethylamine that acts as a strong agonist for

serotonin 5-HT2A receptors and an inhibitor of monoamine oxidase A (MAO-A).[1][4] Its high

potency and long duration of action present significant handling risks. Due to insufficient data,

no official Occupational Exposure Limit (OEL) has been established. Therefore, the principle of

containment and minimizing all potential exposure is critical.[5]
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Parameter Value Source(s)

IUPAC Name

1-(4-bromofuro[2,3-f]

[1]benzofuran-8-yl)propan-2-

amine

[1]

Molecular Formula C₁₃H₁₂BrNO₂ [1]

Molar Mass 294.148 g·mol⁻¹ [1]

Typical Oral Dose Range 100 - 1,000 µg (micrograms) [1]

Reported Fatal Dose ~700 µg (micrograms) [1]

Binding Affinity (Kᵢ)
5-HT₂ₐ: 0.04 nM; 5-HT₂C: 0.02

nM; 5-HT₂B: 0.19 nM
[1]

Primary Hazards

Extreme acute toxicity, potent

vasoconstriction, long duration

of effects (up to 3 days),

potential cardiotoxicity.

[1][6][7]

Occupational Exposure Limit

(OEL)

Not Established. Handle as

SafeBridge Category 3 or 4

compound.

Personal Protective Equipment (PPE)
Given the extreme potency and unknown toxicological profile for dermal and inhalation routes,

a comprehensive PPE strategy is mandatory. Standard laboratory PPE is insufficient.

Gloves: Double-gloving with nitrile gloves is required.[8] The outer glove should have an

extended cuff covering the gown sleeve. Check manufacturer data for chemical resistance.

Change outer gloves immediately upon suspected contact or every 30-60 minutes during

active handling.[3]

Protective Clothing: A disposable, solid-front gown with long sleeves and tight-fitting elastic

cuffs is required.[8] Consider a chemical-resistant suit (e.g., Tyvek) for procedures with a

higher risk of contamination.[6] Lab coats are not to be worn outside the designated handling

area.[8]
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Eye Protection: Chemical splash goggles and a full-face shield are required when handling

the solid or any liquid solutions.[9]

Respiratory Protection: All handling of the solid compound (weighing, transfers) must be

performed within certified containment equipment (see Section 3). If there is any risk of

aerosol generation outside of primary containment, a properly fit-tested N95 or higher-rated

respirator is required.[8] Surgical masks provide no protection.[3]

Shoe Covers: Disposable shoe covers should be worn in the designated handling area and

removed before exiting.[3]

Operational Plan: Standard Operating Procedure
(SOP)
All procedures involving Bromo-DragonFLY must be documented in a lab-specific SOP.[8]

3.1. Designated Area & Containment

All handling of Bromo-DragonFLY must occur in a designated area with restricted access.

The area must be clearly marked with warning signs indicating the presence of a highly toxic

substance.[8]

Primary Containment: All handling of powdered Bromo-DragonFLY, including weighing and

initial solubilization, must be performed in a certified chemical fume hood, a ventilated

balance safety enclosure, or a glove box.[6] These containment systems should be operated

under negative pressure to prevent the escape of airborne particles.[10]

Secondary Containment: All liquid solutions of Bromo-DragonFLY must be stored and

handled within a secondary container (e.g., a chemical-resistant tray) to contain potential

spills.[11]

3.2. Experimental Protocol: Weighing and Solution Preparation

Preparation: Before starting, ensure the designated area is clean and all necessary

equipment (spatulas, weigh paper, vials, solvent, waste containers) is inside the primary

containment unit (e.g., fume hood).
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Tare Container: Place a tared vial or weigh boat on an analytical balance inside the

ventilated enclosure.

Aliquot Compound: Using a dedicated spatula, carefully transfer a small amount of Bromo-
DragonFLY powder to the tared container. Avoid any actions that could generate dust. Open

handling of the powder is strictly prohibited.[10]

Seal and Re-weigh: Securely cap the vial containing the aliquot and the stock container. Re-

weigh the aliquot to determine the precise mass.

Solubilization: Uncap the aliquot vial within the containment unit. Using a calibrated pipette,

add the desired solvent to the vial.

Mixing: Cap the vial securely and mix gently by inversion or vortexing until the compound is

fully dissolved.

Surface Decontamination: Before removing the final sealed solution from the primary

containment, wipe the exterior of the vial with a suitable decontamination solution (see

Section 4) to remove any residual contamination.

Disposal Plan
All waste generated from handling Bromo-DragonFLY is considered hazardous chemical

waste and must be disposed of according to institutional and regulatory guidelines.[1][12][13]

Solid Waste: All contaminated solid waste (gloves, weigh paper, disposable gowns, paper

towels, etc.) must be collected in a dedicated, clearly labeled, double-bagged hazardous

waste container.[11]

Liquid Waste: Unused solutions and the first rinse of any contaminated glassware must be

collected in a sealed, properly labeled, chemical-resistant hazardous waste container.[12] Do

not dispose of Bromo-DragonFLY down the drain.[1][12]

Sharps: Contaminated needles, syringes, or other sharps must be placed in a designated

sharps container for hazardous chemical waste.
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Decontamination of Glassware: Reusable glassware must be decontaminated. The initial

rinse should be collected as hazardous waste. Subsequent rinses can be managed

according to your institution's policy. A triple rinse procedure is recommended.[13]

Empty Containers: The original stock container, once empty, must be triple-rinsed with a

suitable solvent. The rinsate must be collected as hazardous waste. The label on the rinsed

container should be fully defaced before disposal.[12]
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Caption: Primary signaling pathway and mechanism of action for Bromo-DragonFLY.
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Caption: Logical workflow for the safe handling of Bromo-DragonFLY.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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